2,5-Diethynylbenzene-1,4-diol

• IUPAC Name: 2,5-diethynylbenzene-1,4-diol
• InChI: InChI=1S/C10H6O2/c1-3-7-5-10(12)8(4-2)6-9(7)11/h1-2,5-6,11-12H
• InChI Key: OKOHQDMKTGRDLL-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=C(C=C1O)C#C)O
• Molecular Formula: C10H6O2
• DSSTOX Substance ID: DTXSID10822912
• Molecular Weight: 158.15 g/mol
• CAS RN: 75610-48-9

Description

The compound “2,5-Diethynylbenzene-1,4-diol” is a derivative of benzene, which is an organic aromatic compound. Benzene and its derivatives have many interesting properties and are useful in various fields such as health, laboratory synthesis, and other applications.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, similar compounds like “1,4-Dithiane-2,5-diol” have been used as synthons for incorporating a thiol group to in situ generated nitroalkenes.

Scientific Research Applications

Preparation and Characterization

• Synthetic Pathways : The preparation of derivatives such as 1,4-diethynyl-2,5-bis-nonyloxy-benzene from p-dibromobenzene derivatives showcases advancements in synthetic chemistry. These compounds are characterized using techniques like GPC and 1HNMR, highlighting their structural integrity and potential for further application in materials science (Luo Chun-hua, 2007).

Materials and Polymer Science

• On-Surface Polymerization : The study of 1,4-diethynylbenzene polymerization on Cu(111) surfaces through scanning tunneling microscopy underlines its utility in creating covalent networks with potential applications in nanotechnology and surface engineering (J. Eichhorn, W. Heckl, M. Lackinger, 2013).

• Optical and Electronic Properties : Research into platinum(ii) poly-yne polymers incorporating substituted 1,4-diethynylbenzene derivatives examines the impact of substituents on thermal stability and optical properties, indicating potential for advanced materials development (Muhammad S. Khan et al., 2003).

• Electronic Applications : The synthesis and characterization of naphthalene diimide/diethynylbenzene copolymers for use in organic field-effect transistors demonstrate the role of 1,4-diethynylbenzene in developing materials with specific electronic transport characteristics (T. Sajoto et al., 2012).

Advanced Applications

• Rocket Propellant Dispersants : Investigations into the use of 1,4-diethynylbenzene as a fuel dispersant for rocket ramjet engines offer insights into its effectiveness in enhancing fuel efficiency, showcasing its potential in aerospace applications (L. S. Yanovskii et al., 2019).

• UV Polarisation Spectroscopy : The use of UV linear dichroism polarisation spectroscopy on 1,4-diethynylbenzene provides valuable data for the analysis of molecular states and electronic transitions, which could have implications in developing optical materials and understanding molecular dynamics (P. Thulstrup et al., 2020).